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Introduction

OP-145 is a synthetic antimicrobial peptide (AMP) derived from the human cathelicidin LL-37.
[1][2] It has demonstrated significant in vitro activity against a range of bacteria, including
clinically relevant drug-resistant strains such as Methicillin-resistant Staphylococcus aureus
(MRSA).[1][3] This document provides detailed protocols for key in vitro assays to evaluate the
antibacterial efficacy of OP-145, including determination of minimum inhibitory concentration
(MIC), time-kill kinetics, and anti-biofilm activity.

Mechanism of Action

OP-145 exerts its antibacterial effect primarily through interaction with and disruption of the
bacterial cell membrane. While it exhibits potent bactericidal activity, some studies suggest that
for Gram-negative bacteria like Escherichia coli, its mechanism may not involve significant
membrane permeabilization but rather a neutralization of the surface charge, leading to
membrane destabilization and cell death.[4] For Gram-positive bacteria, membrane disruption
appears to be a more prominent mechanism.[5]
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Proposed mechanism of action for OP-145.

Data Summary

The following tables summarize the quantitative data for OP-145's in vitro antibacterial activity

as reported in the literature.

Table 1: Minimum Inhibitory Concentrations (MICs) of OP-145

Bacterial Strain MIC (pM) MIC (mgI/L) Reference
Escherichia coli

12.8 ~36.7 [4]
ATCC25992
E. coli LPS mutants 12.8 ~36.7 [4]

Note: Conversion from pM to mg/L is approximated based on the molecular weight of OP-145.

Table 2: Lethal Concentrations (LC99.9%) of OP-145
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Bacterial Inoculum Incubation
. . LC99.9% (pM) Reference

Strain (CFU/mL) Time
Escherichia coli 1x10° 5 min 6.4 [5]
Enterococcus _

) 1x10° 5 min 3.2 [5]
hirae
Enterococcus

_ 1x10° 10 min 1.6 [6]
hirae
Enterococcus ]

) 1x10° 60 min 0.8 [6]
hirae

Experimental Protocols
Minimum Inhibitory Concentration (MIC) Assay

This protocol outlines the broth microdilution method to determine the MIC of OP-145.
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MIC Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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